Cas no 97208-66-7 (2,6,10-Dodecatrienoic acid, 12-hydroxy-6,10-dimethyl-2-(4-methyl-3-penten-1-yl)-, (2E,6E,10E)-)

• Product Name: 2,6,10-Dodecatrienoic acid, 12-hydroxy-6,10-dimethyl-2-(4-methyl-3-penten-1-yl)-, (2E,6E,10E)-
• CAS No: 97208-66-7
• MF: C₂₀H₃₂O₃
• MW: 320.5
• CID: 751141
• PubChem ID: 11232455
• Update Time: 2024-03-01

2,6,10-Dodecatrienoic acid, 12-hydroxy-6,10-dimethyl-2-(4-methyl-3-penten-1-yl)-, (2E,6E,10E)- Chemical and Physical Properties

Names and Identifiers

• 2,6,10-Dodecatrienoic acid,12-hydroxy-6,10-dimethyl-2-(4-methyl-3-pentenyl)-, (E,E,E)-
• 2,6,10-Dodecatrienoic acid, 12-hydroxy-6,10-dimethyl-2-(4-methyl-3-penten-1-yl)-, (2E,6E,10E)-
• AKOS040734007
• 97208-66-7
• (2Z,6E,10E)-12-hydroxy-6,10-dimethyl-2-(4-methylpent-3-enyl)dodeca-2,6,10-trienoic acid
• Isonerylgeraniol-18-oic acid
• NCGC00384702-01!(2Z,6E,10E)-12-hydroxy-6,10-dimethyl-2-(4-methylpent-3-enyl)dodeca-2,6,10-trienoic acid
• CHEBI:182577

• Inchi： 1S/C20H32O3/c1-16(2)8-5-12-19(20(22)23)13-7-11-17(3)9-6-10-18(4)14-15-21/h8-9,13-14,21H,5-7,10-12,15H2,1-4H3,(H,22,23)/b17-9+,18-14+,19-13+
• InChI Key： USXGDFAHMRCBBX-PFZXPCEQSA-N
• SMILES： C(O)(=O)/C(/CC/C=C(\C)/C)=C/CC/C(/C)=C/CC/C(/C)=C/CO

Computed Properties

• Exact Mass: 320.23514488g/mol
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids